Cas no 629-96-9 (1-Eicosanol)

• Product Name: 1-Eicosanol
• CAS No: 629-96-9
• Molecular Formula: C₂₀H₄₂O
• Molecular Weight: 298.5469
• MDL: MFCD00002938
• CID: 39281
• PubChem ID: 87569327

1-Eicosanol Properties

Names and Identifiers

• Icosan-1-ol
• 1-icosanol
• Arachidyl alcohol
• icosanol
• 1-Eicosanol
• ARACHIDYL ALCOHOL(EICOSANOL)(SG)
• ALCOHOL C20
• ARACHIDYLOL
• EICOSAN-1-OL
• EICOSANOL
• eicosanyl alcohol
• eicosyl alcohol
• n-Eicosanol
• octyl Dodecanol
• Icosyl Alcohol
• Arachidic alcohol
• Arachic alcohol
• N-1-Eicosanol
• Pri-N-eicosyl alcohol
• Eicosanol-(1)
• 1QR1QRA9BU
• BTFJIXJJCSYFAL-UHFFFAOYSA-N
• Icosalcohol
• Arachidalcohol
• Hydroxyicosane
• a-eicosanol
• Icosyl hydrate
• n-Icosanol
• Nonadecylcarbinol
• Icosylic alcohol

• MDL： MFCD00002938
• InChIKey： BTFJIXJJCSYFAL-UHFFFAOYSA-N
• Inchi： 1S/C20H42O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21/h21H,2-20H2,1H3
• SMILES： O([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1705104

Computed Properties

• Exact Mass: 298.32400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 18
• Monoisotopic Mass: 298.323566
• Heavy Atom Count: 21
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.5
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• LogP: 7.02040
• PSA: 20.23000
• Refractive Index: 1.4350
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 190°C/1.3mmHg(lit.)
• Melting Point: 62-65 °C (lit.)
• Vapor Pressure: <0.1 mmHg ( 20 °C)
• Flash Point: Fahrenheit: 381.2 ° f < br / > Celsius: 194 ° C < br / >
• Solubility: water: slightly soluble0.001g/L at 23°C
• Color/Form: Flakes, white solid.
• Solubility: Insoluble in water, slightly soluble in ethanol and chloroform, soluble in acetone and benzene.
• Density: 0,841 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether